Cas no 20442-11-9 (2-butoxyethyl nonan-1-oate)

• Product Name: 2-butoxyethyl nonan-1-oate
• CAS No: 20442-11-9
• MF: C₁₅H₃₀O₃
• MW: 258.396905422211
• CID: 909794
• PubChem ID: 88541
• Update Time: 2025-04-19

2-butoxyethyl nonan-1-oate Chemical and Physical Properties

Names and Identifiers

• 2-butoxyethyl nonan-1-oate
• 2-butoxyethyl nonanoate
• Nonanoic acid, 2-butoxyethyl ester
• 20442-11-9
• Ethanol, 2-butoxy-, nonanoate
• DTXSID0066614
• 2-butoxyethyl pelargonate
• NS00026630
• 2LXE95V7DR
• EINECS 243-825-3

• Inchi： 1S/C15H30O3/c1-3-5-7-8-9-10-11-15(16)18-14-13-17-12-6-4-2/h3-14H2,1-2H3
• InChI Key： XHYOMWNQYADXSZ-UHFFFAOYSA-N
• SMILES： O(CCOCCCC)C(CCCCCCCC)=O

Computed Properties

• Exact Mass: 258.2196
• Monoisotopic Mass: 258.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53